2-((2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[3-(4-fluorophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C25H25FN4O3S/c1-3-4-19-13-23(31)28-25(27-19)34-15-24(32)30-22(17-5-9-18(26)10-6-17)14-21(29-30)16-7-11-20(33-2)12-8-16/h5-13,22H,3-4,14-15H2,1-2H3,(H,27,28,31)
• InChI Key: INPBKESFIOEVMF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)F
• Molecular Formula: C25H25FN4O3S
• Molecular Weight: 480.6 g/mol

Description

2-((2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H25FN4O3S and its molecular weight is 480.56. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds related to the specified chemical structure have been synthesized and evaluated for their anticancer activity. For instance, Hammam et al. (2005) explored the anticancer potential of fluoro-substituted benzopyrans and their derivatives, showing significant activity against lung, breast, and CNS cancer cell lines at low concentrations, comparable to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). This research highlights the structural modification approach to enhance biological activity and specificity towards cancer cells.

Chemical and Pharmacological Activities

Mahmoud et al. (2017) focused on novel fused oxazine derivatives, including pyrazolopyranopyrimidinones, expected to possess considerable chemical and pharmacological activities. Their antioxidant and anticancer activities were evaluated, showcasing the therapeutic potential of such compounds (Mahmoud et al., 2017). This study emphasizes the importance of heterocyclic compounds in developing new pharmacological agents.

Antimicrobial Activity

The synthesis of novel Schiff bases using derivatives similar to the queried compound has shown excellent antimicrobial activity. Puthran et al. (2019) synthesized Schiff bases demonstrating significant activity against various bacterial strains, highlighting the potential of these compounds in addressing antimicrobial resistance (Puthran et al., 2019).

Fluorescence Properties and Imaging Applications

Nakagawa et al. (2014) investigated thiazolopyrazine derivatives for their fluorescence properties. These compounds, similar in structural complexity, exhibit enhanced fluorescence yield and solvatochromic characteristics, suggesting their utility in designing new fluorophores for imaging applications (Nakagawa et al., 2014).